Cas no 839698-07-6 (1-Indolizinecarbonitrile, 3-benzoyl-5-ethyl-)

• Product name: 1-Indolizinecarbonitrile, 3-benzoyl-5-ethyl-
• CAS No: 839698-07-6
• MF: C₁₈H₁₄N₂O
• MW: 274.316564083099
• CID: 1817141
• PubChem ID: 11161666

1-Indolizinecarbonitrile, 3-benzoyl-5-ethyl- Chemical and Physical Properties

Names and Identifiers

• 1-Indolizinecarbonitrile, 3-benzoyl-5-ethyl-
• 3-benzoyl-5-ethylindolizine-1-carbonitrile
• 839698-07-6
• DTXSID10457344

• Inchi： InChI=1S/C18H14N2O/c1-2-15-9-6-10-16-14(12-19)11-17(20(15)16)18(21)13-7-4-3-5-8-13/h3-11H,2H2,1H3
• InChI Key： LRSZPGIWSRYNSP-UHFFFAOYSA-N
• SMILES： CCC1=CC=CC2=C(C=C(N21)C(=O)C3=CC=CC=C3)C#N

Computed Properties

• Exact Mass: 274.110613074g/mol
• Monoisotopic Mass: 274.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.3Ų
• XLogP3: 4.7